Cas no 1554525-56-2 (4-Methyl-2-(pyridin-4-yl)benZaldehyde)
4-Methyl-2-(pyridin-4-yl)benZaldehyde Chemical and Physical Properties
Names and Identifiers
-
- AKOS020774867
- MFCD24238609
- SCHEMBL14840562
- 1554525-56-2
- 4-Methyl-2-(pyridin-4-yl)benZaldehyde
-
- Inchi: 1S/C13H11NO/c1-10-2-3-12(9-15)13(8-10)11-4-6-14-7-5-11/h2-9H,1H3
- InChI Key: WTRWCPKVWVBSPF-UHFFFAOYSA-N
- SMILES: O=CC1C=CC(C)=CC=1C1C=CN=CC=1
Computed Properties
- Exact Mass: 197.084063974g/mol
- Monoisotopic Mass: 197.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 30Ų
4-Methyl-2-(pyridin-4-yl)benZaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB611256-250mg |
4-Methyl-2-(pyridin-4-yl)benzaldehyde; . |
1554525-56-2 | 250mg |
€473.80 | 2025-04-20 | ||
| abcr | AB611256-500mg |
4-Methyl-2-(pyridin-4-yl)benzaldehyde; . |
1554525-56-2 | 500mg |
€653.90 | 2025-04-20 | ||
| abcr | AB611256-1g |
4-Methyl-2-(pyridin-4-yl)benzaldehyde; . |
1554525-56-2 | 1g |
€893.80 | 2025-04-20 |
4-Methyl-2-(pyridin-4-yl)benZaldehyde Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 4-Methyl-2-(pyridin-4-yl)benZaldehyde
Professional Introduction to 4-Methyl-2-(pyridin-4-yl)benZaldehyde (CAS No. 1554525-56-2)
4-Methyl-2-(pyridin-4-yl)benZaldehyde, identified by its Chemical Abstracts Service (CAS) number 1554525-56-2, is a significant compound in the realm of pharmaceutical and chemical research. This aromatic aldehyde features a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a methyl group and a pyridine substituent on a benzaldehyde backbone imparts distinct reactivity and functional properties, making it a compound of great interest to synthetic chemists and medicinal chemists alike.
The< strong>4-Methyl-2-(pyridin-4-yl)benZaldehyde molecule exhibits notable characteristics that contribute to its utility in multiple chemical transformations. The benzaldehyde core is well-known for its ability to participate in condensation reactions, forming Schiff bases and other heterocyclic compounds. The pyridine moiety, specifically located at the 4-position, enhances the electron-withdrawing nature of the molecule, influencing its reactivity in various synthetic pathways. This combination of structural features makes it an excellent candidate for exploring new synthetic methodologies and developing novel pharmaceutical agents.
In recent years, there has been growing interest in< strong>4-Methyl-2-(pyridin-4-yl)benZaldehyde due to its potential applications in drug discovery. Researchers have been investigating its role as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have shown that derivatives of this compound can exhibit inhibitory effects on enzymes involved in inflammatory responses and cancer progression. The pyridine ring, in particular, has been recognized for its ability to interact with biological targets, thereby enhancing the pharmacological activity of the resulting compounds.
One of the most compelling aspects of< strong>4-Methyl-2-(pyridin-4-yl)benZaldehyde is its versatility in medicinal chemistry. The compound can be readily modified through various functional group transformations, allowing chemists to tailor its properties for specific applications. For example, alkylation or acylation reactions can be employed to introduce additional substituents, while oxidation or reduction strategies can alter the electronic distribution within the molecule. These modifications enable the synthesis of a wide range of derivatives with distinct pharmacological profiles.
The< strong>CAS No. 1554525-56-2 designation ensures that researchers have a standardized reference for this compound, facilitating accurate identification and procurement. This standardized nomenclature is crucial for maintaining consistency in scientific literature and industrial applications. Moreover, the CAS number aids in regulatory compliance and quality control processes, ensuring that< strong>4-Methyl-2-(pyridin-4-yl)benZaldehyde is handled and utilized appropriately across different research settings.
In the context of contemporary research,< strong>4-Methyl-2-(pyridin-4-yl)benZaldehyde has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motifs are reminiscent of several known bioactive compounds, suggesting potential synergies in drug design. For instance, researchers have investigated its use in creating kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The pyridine substituent's ability to form hydrogen bonds with biological targets makes it an attractive feature for designing molecules with high affinity and selectivity.
The synthesis of< strong>4-Methyl-2-(pyridin-4-yl)benZaldehyde involves multi-step organic reactions that highlight its synthetic utility. Common methodologies include palladium-catalyzed cross-coupling reactions, which allow for the efficient formation of carbon-carbon bonds between the pyridine and benzaldehyde moieties. Additionally, nucleophilic aromatic substitution reactions can be employed to introduce further functional groups onto the aromatic ring system. These synthetic approaches underscore the compound's role as a versatile building block in organic chemistry.
The pharmacological potential of< strong>CAS No. 1554525-56-2-designated compounds has prompted numerous computational studies aimed at predicting their biological activities. Molecular modeling techniques have been used to simulate interactions between< strong>4-Methyl-2-(pyridin-4-yl)benZaldehyde derivatives and target proteins, providing insights into their mechanism of action. These studies often reveal promising leads for further experimental validation, streamlining the drug discovery process.
In conclusion, 4-Methyl-2-(pyridin-4-y]benZaldehyde (CAS No. 1554525- 56- 52) represents a fascinating compound with significant implications for pharmaceutical research and development. Its unique structural features, coupled with its synthetic versatility, make it an invaluable tool for medicinal chemists. As research continues to uncover new applications and derivatives, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutic agents. The standardized identification provided by its CAS number ensures that researchers worldwide can reliably utilize this compound, contributing to advancements in both academic and industrial settings.
1554525-56-2 (4-Methyl-2-(pyridin-4-yl)benZaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)